Cas no 792184-90-8 (N2-(4-fluorophenyl)-N4-phenyl-N6-(pyrimidin-2-ylmethyl)-1,3,5-triazine-2,4,6-triamine)

• Product Name: N2-(4-fluorophenyl)-N4-phenyl-N6-(pyrimidin-2-ylmethyl)-1,3,5-triazine-2,4,6-triamine
• CAS No: 792184-90-8
• MF: C₂₀H₁₇FN₈
• MW: 388.400985479355
• CID: 4768171
• PubChem ID: 46913817
• Update Time: 2026-02-26

N2-(4-fluorophenyl)-N4-phenyl-N6-(pyrimidin-2-ylmethyl)-1,3,5-triazine-2,4,6-triamine Chemical and Physical Properties

Names and Identifiers

• ASP 2905
• N2-(4-fluorophenyl)-N4-phenyl-N6-(pyrimidin-2-ylmethyl)-1,3,5-triazine-2,4,6-triamine
• 2-N-(4-fluorophenyl)-4-N-phenyl-6-N-(pyrimidin-2-ylmethyl)-1,3,5-triazine-2,4,6-triamine
• ASP2905
• ASP2905 Hydrochloride
• ASP-2905
• 792184-90-8
• CHEMBL3979641
• SCHEMBL535908
• ASP 2905?
• AKOS040759648
• MS-26436
• G17783
• CS-0079158
• AC-36946
• DA-71070
• HY-122015
• EX-A5259

• Inchi： 1S/C20H17FN8/c21-14-7-9-16(10-8-14)26-20-28-18(24-13-17-22-11-4-12-23-17)27-19(29-20)25-15-5-2-1-3-6-15/h1-12H,13H2,(H3,24,25,26,27,28,29)
• InChI Key： APYUZVKHUKMAIJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC1=NC(=NC(=N1)NCC1N=CC=CN=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 388.15602074 g/mol
• Monoisotopic Mass: 388.15602074 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101
• Molecular Weight: 388.4

Experimental Properties

• Color/Form: Solid powder

N2-(4-fluorophenyl)-N4-phenyl-N6-(pyrimidin-2-ylmethyl)-1,3,5-triazine-2,4,6-triamine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on N2-(4-fluorophenyl)-N4-phenyl-N6-(pyrimidin-2-ylmethyl)-1,3,5-triazine-2,4,6-triamine

N2-(4-Fluorophenyl)-N4-Phenyl-N6-(Pyrimidin-2-ylmethyl)-1,3,5-Triazine-2,4,6-Triamine: A Comprehensive Overview

N2-(4-Fluorophenyl)-N4-Phenyl-N6-(Pyrimidin-2-ylmethyl)-1,3,5-triazine-2,4,6-triamine (CAS No. 792184-90-8) is a multifaceted compound with significant potential in the pharmaceutical and chemical industries. This compound, often referred to by its CAS number for brevity, has garnered attention due to its unique structure and diverse applications in medicinal chemistry. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research developments surrounding this compound.

The molecular structure of N2-(4-Fluorophenyl)-N4-Phenyl-N6-(Pyrimidin-2-ylmethyl)-1,3,5-triazine-2,4,6-triamine is characterized by a central 1,3,5-triazine core substituted with a 4-fluorophenyl group at the N2 position, a phenyl group at the N4 position, and a pyrimidin-2-ylmethyl group at the N6 position. This intricate arrangement imparts specific chemical and biological properties that make it a valuable candidate for various applications.

In terms of chemical properties, N2-(4-Fluorophenyl)-N4-Phenyl-N6-(Pyrimidin-2-ylmethyl)-1,3,5-triazine-2,4,6-triamine exhibits high stability under standard laboratory conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental setups. The presence of the fluorine atom in the 4-fluorophenyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Biologically, N2-(4-Fluorophenyl)-N4-Phenyl-N6-(Pyrimidin-2-ylmethyl)-1,3,5-triazine-2,4,6-triamine has shown promising activity in several areas of research. One of its notable applications is in the field of anticancer therapy. Recent studies have demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that N2-(4-Fluorophenyl)-N4-Phenyl-N6-(Pyrimidin-2-ylmethyl)-1,3,5-triazine-2,4,6-triamine selectively inhibits the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

Moreover, this compound has been investigated for its potential as an antiviral agent. Research conducted at a leading pharmaceutical institute found that N2-(4-Fluorophenyl)-N4-Phenyl-N6-(Pyrimidin-2-ylmethyl)-1,3,5-triazine-2,4,6-triamine effectively inhibits the replication of several RNA viruses. The mechanism of action involves interference with viral RNA synthesis and assembly processes. These findings suggest that this compound could be further developed as a broad-spectrum antiviral agent.

The pharmacokinetic properties of N2-(4-Fluorophenyl)-N4-Phenyl-N6-(Pyrimidin-2-ylmethyl)-1,3,5-triazine-2,4,6-triamine have also been studied extensively. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for its potential use as an orally administered therapeutic agent. Additionally, the compound has shown low toxicity in animal models at therapeutic doses.

In the context of drug discovery and development, N2-(4-fluorophenyl)-N4-phanyl-N6-(pyrimidin - ylmethyl) - 1 , 3 , 5 - triazine - 2 , 4 , 6 - triamine serves as a valuable lead compound for structure-based drug design. Its unique scaffold provides a platform for further optimization through chemical modifications to enhance potency and selectivity. Researchers are actively exploring derivatives of this compound to identify more potent analogs with improved pharmacological profiles.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular interactions involving N2-(4-fluorophenlyl) - N - phenlyl - N - (pyrimidin - ylmethy) - 1 , 3 , 5 - triazine - 2 , 4 , 6 - triamine. Molecular docking studies have revealed specific binding sites on target proteins where this compound exerts its biological effects. This information is invaluable for rational drug design and can guide the development of more effective therapeutic agents.

In conclusion,N -(fluoro phenlyl) - N -(phenlyl) - N -(pyrimidine ylmethy) - triazine triamine (CAS No. 792184–90–8) represents a promising molecule with diverse applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses,N -(fluoro phenlyl) - N -(phenlyl) - N -(pyrimidine ylmethy) - triazine triamine is poised to play a significant role in advancing our understanding and treatment of various diseases.